2-((4-(difluoromethoxy)phenyl)amino)-N-(2-ethoxyphenyl)thiazole-4-carboxamide

• IUPAC Name: 2-[4-(difluoromethoxy)anilino]-N-(2-ethoxyphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H17F2N3O3S/c1-2-26-16-6-4-3-5-14(16)23-17(25)15-11-28-19(24-15)22-12-7-9-13(10-8-12)27-18(20)21/h3-11,18H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key: QYTQMIDYKCHEEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C19H17F2N3O3S
• Molecular Weight: 405.4 g/mol
• CAS No.: 1105230-40-7

Description

2-((4-(difluoromethoxy)phenyl)amino)-N-(2-ethoxyphenyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17F2N3O3S and its molecular weight is 405.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has been conducted on the synthesis of 2-aminothiazoles and 2-thiazolecarboxamides, demonstrating their potential in creating compounds with anti-anoxic activity, which is vital for developing treatments for conditions caused by oxygen deprivation in tissues (Ohkubo et al., 1995). This shows the compound's relevance in neuroprotective agent development.
• The efficiency of Lawesson's reagent in the chemoselective thionation-cyclization of functionalized enamides to synthesize thiazoles highlights a method for creating diverse thiazole derivatives with potential pharmacological applications (Kumar et al., 2013).

Biological Activities

• Studies on thiazolo[5,4-d]pyrimidines with molluscicidal properties showcase the chemical's potential in addressing schistosomiasis by targeting its intermediate host, B. alexandrina snails, contributing to the control of this parasitic disease (El-bayouki & Basyouni, 1988).
• The antimicrobial activity of novel thiazole-5-carboxamide derivatives against A-549, Bel7402, and HCT-8 cell lines indicates the potential of thiazole derivatives in cancer treatment, demonstrating significant activity in inhibiting cancer cell growth (Cai et al., 2016).

Chemical Synthesis and Characterization

• The synthesis and crystal structure analysis of diflunisal carboxamides, derived from diflunisal, an anti-inflammatory drug, through amidation and esterification, provide insights into the structural basis for their biological activities, highlighting the significance of structural analysis in drug design (Zhong et al., 2010).